2-(methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine-5-carbonitrile

Specification

• CAS No.: 2549035-41-6
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 2-methylsulfanyl-4-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]pyrimidine-5-carbonitrile
• Standard InChI: InChI=1S/C17H19N5OS/c1-24-17-20-10-14(9-18)16(21-17)22-8-2-3-13(11-22)12-23-15-4-6-19-7-5-15/h4-7,10,13H,2-3,8,11-12H2,1H3
• Standard InChI Key: HEHFJZDVIAAKRH-UHFFFAOYSA-N
• SMILES: CSC1=NC=C(C(=N1)N2CCCC(C2)COC3=CC=NC=C3)C#N
• Canonical SMILES: CSC1=NC=C(C(=N1)N2CCCC(C2)COC3=CC=NC=C3)C#N

Introduction

The compound 2-(methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine-5-carbonitrile is a complex organic molecule with a molecular weight of 341.4 g/mol and a CAS number of 2549035-41-6. This compound belongs to a class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

Synthesis and Preparation

While specific synthesis details for this compound are not available in the provided search results, pyrimidine derivatives are often synthesized through condensation reactions or cross-coupling reactions. For example, similar compounds might be prepared by reacting a pyrimidine precursor with a piperidine derivative in the presence of a suitable catalyst.

Biological Activity and Potential Applications

Pyrimidine derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer effects. The specific biological activity of 2-(methylsulfanyl)-4-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyrimidine-5-carbonitrile would depend on its ability to interact with biological targets such as enzymes or receptors.

Potential Biological Activity	Possible Applications
Antiviral	Treatment of viral infections
Antibacterial	Treatment of bacterial infections
Anticancer	Treatment of various cancers

Research Findings and Future Directions

Given the lack of specific research findings on this compound in the search results, future studies should focus on its synthesis, purification, and biological evaluation. This could involve in vitro assays to assess its activity against specific biological targets and in vivo studies to evaluate its efficacy and safety.